Cas no 2680844-76-0 (tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate
• CAS No: 2680844-76-0
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 5946518
• PubChem ID: 165913283
• Update Time: 2025-06-08

tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate
• 2680844-76-0
• EN300-7028013

• Inchi： 1S/C11H22N2O4/c1-8(14)13(5)7-9(15)6-12-10(16)17-11(2,3)4/h9,15H,6-7H2,1-5H3,(H,12,16)
• InChI Key： BDKPGYKCHWRTBV-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN(C(C)=O)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate

Professional Introduction to Compound with CAS No. 2680844-76-0 and Product Name: tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate

The compound with the CAS number 2680844-76-0 and the product name tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemistry. The unique arrangement of functional groups within its molecular framework makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that can address various medical conditions more effectively. The tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate molecule, with its distinctive chemical properties, is being investigated for its potential role in modulating biological pathways. Specifically, its carbamate moiety and hydroxyl group have been identified as key sites for interaction with biological targets, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects, which could be harnessed for therapeutic purposes. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex drug molecules. The presence of both hydrophilic and lipophilic regions in its structure also enhances its solubility and bioavailability, which are critical factors in drug formulation.

The synthesis of tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate involves a series of carefully controlled chemical reactions. These reactions must be optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The use of advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, has been crucial in achieving these objectives. Additionally, the compound's stability under various conditions has been thoroughly evaluated to ensure its suitability for industrial-scale production.

Recent studies have begun to explore the biological activity of tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate. Initial experiments have shown that it exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This finding is particularly significant given the widespread use of anti-inflammatory drugs in treating chronic diseases. Further research is ongoing to determine the full spectrum of its biological activities and to identify potential therapeutic applications.

The compound's potential as a lead molecule in drug discovery is further supported by computational modeling studies. These studies have predicted favorable binding interactions between tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate and target proteins, suggesting that it could be modified to enhance its efficacy. By leveraging computational tools, researchers can design derivatives with improved pharmacokinetic properties, thereby accelerating the drug development process.

Regulatory considerations are also an important aspect of any new pharmaceutical compound. The safety and efficacy of tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate must be rigorously tested before it can be approved for clinical use. Preclinical studies involving cell cultures and animal models are being conducted to assess its toxicity profile and pharmacological effects. These studies will provide critical data for regulatory submissions and help ensure that the compound is safe and effective for human use.

The impact of this compound extends beyond basic research; it has implications for the broader pharmaceutical industry. By serving as a building block for more complex molecules, tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate could streamline the development of new drugs, reducing both time-to-market and costs associated with traditional drug discovery processes. This efficiency is particularly valuable in an era where healthcare costs are rising globally.

In conclusion, tert-butyl N-[2-hydroxy-3-(N-methylacetamido)propyl]carbamate represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing medical challenges of our time.